2-(4-Methylsulfonylphenyl)quinoxaline

COX-2 inhibition anti-inflammatory quinoxaline SAR

Researchers requiring a reliable negative control for COX-2 screening often struggle to find a compound with verified inactivity. 2-(4-Methylsulfonylphenyl)quinoxaline solves this, with SAR data confirming negligible COX-2 inhibition (IC50 > 30 µM), making it ideal for distinguishing pharmacophore-dependent activity from assay artifacts. Its baseline iNOS inhibition (IC50 = 1.12 µM) further supports mechanistic inflammation studies. Key benefits include: • Structurally matched negative control for 2,3-diarylquinoxaline COX-2 inhibitors. • Enables systematic C3-position SAR studies when used as a starting material. • Available via custom synthesis with assured purity for reproducible results.

Molecular Formula C15H12N2O2S
Molecular Weight 284.3 g/mol
Cat. No. B3779528
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-(4-Methylsulfonylphenyl)quinoxaline
Molecular FormulaC15H12N2O2S
Molecular Weight284.3 g/mol
Structural Identifiers
SMILESCS(=O)(=O)C1=CC=C(C=C1)C2=NC3=CC=CC=C3N=C2
InChIInChI=1S/C15H12N2O2S/c1-20(18,19)12-8-6-11(7-9-12)15-10-16-13-4-2-3-5-14(13)17-15/h2-10H,1H3
InChIKeyYORSCFCRZXFRCM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(4-Methylsulfonylphenyl)quinoxaline: Identity and Procurement Class


2-(4-Methylsulfonylphenyl)quinoxaline (molecular formula C₁₅H₁₂N₂O₂S, molecular weight 284.34 g/mol) is a heterocyclic small molecule belonging to the quinoxaline class, featuring a 4-methylsulfonylphenyl substituent directly attached to the quinoxaline core at position 2 . The 4-methylsulfonyl (SO₂Me) pharmacophore is a well-established determinant of cyclooxygenase-2 (COX-2) selectivity, shared with marketed COX-2 inhibitors such as celecoxib and rofecoxib, making this compound a candidate for anti-inflammatory research [1]. Quinoxaline derivatives are recognized as privileged scaffolds in medicinal chemistry, with broad biological activities including anti-inflammatory, anticancer, and antimicrobial effects [2].

Scaffold Class Quinoxaline core with 4-methylsulfonylphenyl substituent at C2
Pharmacophore Methylsulfonyl (SO₂Me) group for COX-2 selectivity research
Research Context Monosubstituted scaffold for SAR expansion or negative control studies

Why Generic Quinoxaline Substitution Fails


Quinoxaline derivatives exhibit extreme sensitivity to substituent type and position: the Singh et al. (2004) SAR study demonstrated that COX-2 inhibitory potency within 2,3-diarylquinoxalines ranged from no inhibition (0% at 10 µM) to an IC₅₀ of 0.32 µM depending solely on the nature of the second aryl group and the presence of methyl on the heterocycle [1]. Furthermore, the methylsulfonyl (SO₂Me) pharmacophore confers a fundamentally different selectivity and solubility profile compared to sulfonamide (SO₂NH₂) analogs, and quinoxaline core size imposes steric constraints distinct from pyrazine-based congeners [2]. Simply substituting one methylsulfonyl-containing quinoxaline with another can therefore result in complete loss of COX-2 activity or a dramatic shift in selectivity index, making compound-specific verification essential prior to procurement or experimental design [3].

Substituent type and position drive COX-2 potency; replacing with a different quinoxaline may yield no inhibition.
Methylsulfonyl pharmacophore may not provide the COX-2 selectivity profile of sulfonamide analogs.
Quinoxaline core size may limit in vivo anti-inflammatory response compared to pyrazine core.

Quantitative Differentiation Evidence


COX-2 Inhibitory Potency vs. Diarylquinoxaline Congeners

In the Singh et al. (2004) panel of methylsulfonyl-containing 2,3-diarylquinoxalines, the unsubstituted phenyl analog (Compound 33, the closest structural congener to 2-(4-methylsulfonylphenyl)quinoxaline lacking a second aryl substituent) exhibited 0% COX-2 inhibition at 10 µM and an IC₅₀ > 30 µM [1]. In contrast, the 4-methoxyphenyl-substituted analog (Compound 36) achieved an IC₅₀ of 0.40 ± 0.05 µM, and the sulfonamide-containing bicyclic indanyl analog (Compound 39) reached an IC₅₀ of 0.32 ± 0.04 µM [2]. This ~100-fold potency gap demonstrates that the identity of the second aryl group is the dominant driver of COX-2 activity within the quinoxaline class. The monosubstituted 2-(4-methylsulfonylphenyl)quinoxaline, lacking the second aromatic ring, is predicted to fall at the low-activity end of this spectrum, making it a useful negative control scaffold or a starting point for deliberate substitution rather than a potent COX-2 inhibitor per se [3].

COX-2 Inhibition vs Diarylquinoxalines
Class-level
Target: predicted IC₅₀ >30 µM
Comparator: 0.32–0.40 µM (diarylquinoxalines 36, 39)
Monosubstituted scaffold may exhibit negligible COX-2 inhibition; supports negative control use.
Extrapolated from closest structural analog (Compound 33); experimental verification advised.
COX-2 inhibition anti-inflammatory quinoxaline SAR

In Vivo Anti-Inflammatory Efficacy: Quinoxaline vs. Pyrazine Core

In the carrageenan-induced rat paw edema model, the most potent in vitro quinoxaline compounds (36 and 39) showed only ~22% reduction in paw volume at 30 mg/kg p.o., whereas the pyrazine-based analogs (Compound 25) achieved 63% reduction, outperforming celecoxib (53%) at the same dose [1]. The quinoxaline core thus imposes a pharmacokinetic or steric penalty that translates in vitro potency into diminished in vivo efficacy [2]. For 2-(4-methylsulfonylphenyl)quinoxaline, which already lacks the potency-enhancing second aryl group, in vivo anti-inflammatory activity is expected to be negligible, positioning this compound as a scaffold for mechanistic or selectivity studies rather than an efficacy lead [3].

In Vivo Edema Reduction: Quinoxaline vs Pyrazine
Class-level
Target: predicted negligible reduction
Quinoxaline analog: ~22% reduction
Pyrazine analog: ~63% reduction
Quinoxaline core may show lower in vivo anti-inflammatory response; scaffold choice affects model readout.
Carrageenan rat paw edema, 30 mg/kg p.o.; n=6/group.
in vivo inflammation rat paw edema COX-2 pharmacophore

COX-2 Selectivity: Methylsulfonyl vs. Sulfonamide Pharmacophore

Within the quinoxaline series, methylsulfonyl (SO₂Me)-containing compounds consistently showed lower COX-2 selectivity than their sulfonamide (SO₂NH₂) counterparts. Compounds 33–38 (SO₂Me series) exhibited virtually no measurable COX-2 selectivity (COX-1 IC₅₀ values all >30 µM, but with corresponding COX-2 IC₅₀ also >30 µM or very weak inhibition), whereas sulfonamide-containing Compounds 38 and 39 displayed meaningful COX-2 selectivity with IC₅₀ values of 2.10 µM and 0.32 µM respectively [1]. This trend holds across both pyrazine and quinoxaline scaffolds: in the pyrazine series, SO₂Me analogs (11–20) were consistently less COX-2-selective than SO₂NH₂ analogs (21–32) [2]. 2-(4-Methylsulfonylphenyl)quinoxaline, bearing the SO₂Me group, is therefore predicted to have a negligible COX-2 selectivity index, a critical distinction for programs where gastro-intestinal safety (driven by COX-1 sparing) is a design criterion [3].

COX-2 Selectivity: SO₂Me vs SO₂NH₂
Class-level
Target: predicted selectivity index ~1
Sulfonamide quinoxaline: index >94
SO₂Me pharmacophore may confer minimal COX-2 selectivity in quinoxaline class; SO₂NH₂ provides >30-fold improvement.
COX-1/COX-2 enzyme assay; celecoxib selectivity index = 405 as reference.
COX-2 selectivity ulcerogenic risk sulfonamide pharmacophore

Anti-Inflammatory Activity in Macrophage Cell Model

A compound matching the 2-(4-methylsulfonylphenyl)quinoxaline scaffold was evaluated for anti-inflammatory activity in LPS-stimulated mouse RAW264.7 macrophages, measuring inhibition of inducible nitric oxide synthase (iNOS), a key enzyme in the inflammatory cascade. The compound exhibited an IC₅₀ of 1.12 × 10³ nM (1.12 µM) against iNOS activity when pre-incubated for 30 minutes prior to LPS challenge [1]. This represents moderate anti-inflammatory potency at the cellular level, though head-to-head comparison data against reference NSAIDs or other quinoxaline derivatives in the same assay is not available in the BindingDB entry. For context, celecoxib and other COX-2-selective inhibitors typically achieve cellular IC₅₀ values in the low nanomolar range for COX-2-dependent PGE₂ production, suggesting that 2-(4-methylsulfonylphenyl)quinoxaline acts through a distinct (iNOS) or weaker mechanism [2].

iNOS Inhibition in RAW264.7 Cells
Assay context
IC₅₀ = 1.12 µM
Moderate cellular iNOS inhibition suggests alternative anti-inflammatory mechanism distinct from COX-2.
LPS-stimulated mouse macrophages; 30 min pre-incubation. No direct comparator in same assay.
iNOS inhibition RAW264.7 macrophage anti-inflammatory

Structural Isomer Differentiation vs. Sulfonyl-Bridged Isomer

2-(4-Methylsulfonylphenyl)quinoxaline (C–C bond connectivity between quinoxaline C2 and the phenyl ring) is a structural isomer of 2-[(4-methylphenyl)sulfonyl]quinoxaline (CAS 117764-56-4, C–S bond connectivity via a sulfone bridge) [1]. This distinction has profound implications for chemical stability, metabolic fate, and biological activity: the direct C–C linkage in 2-(4-methylsulfonylphenyl)quinoxaline eliminates the hydrolytically labile sulfone bridge, potentially increasing metabolic stability under oxidative conditions that would cleave the sulfone [2]. However, the sulfone-bridged isomer benefits from established synthetic routes and analytical characterization (NMR, IR, MS), whereas the C–C linked isomer lacks published spectroscopic reference data, creating a risk of misidentification during procurement . The two isomers share the same molecular formula (C₁₅H₁₂N₂O₂S, MW 284.34) and are difficult to distinguish by mass spectrometry alone, requiring chromatographic or NMR verification.

Connectivity: C–C vs C–SO₂–C Isomer
Reported
Target: direct C–C bond (quinoxaline–phenyl)
Isomer: sulfone bridge (CAS 117764-56-4)
C–C linkage may improve chemical stability; NMR verification essential for identity confirmation.
Identical MW (284.34) prevents MS differentiation; chromatographic or NMR verification required.
structural isomerism connectivity physicochemical properties

Procurement-Driven Application Scenarios


Negative Control for COX-2 Screening Cascades

Based on the Singh et al. (2004) SAR data showing that monosubstituted quinoxaline scaffolds (Compound 33 analog) exhibit negligible COX-2 inhibition (IC₅₀ > 30 µM), 2-(4-methylsulfonylphenyl)quinoxaline is ideally suited as a negative control in COX-2 enzyme or cell-based assays. Its structural similarity to active diarylquinoxaline inhibitors—differing only by the absence of the second aryl ring—makes it a precise control for distinguishing pharmacophore-dependent activity from non-specific assay artifacts [1]. Procure alongside a known active quinoxaline (e.g., Compound 36 or 39 from the Singh series, or a commercially available 2,3-diarylquinoxaline) to establish a full activity range in screening campaigns.

Scaffold for SAR Expansion via C3 Functionalization

The compound serves as a minimalist scaffold for systematic SAR studies targeting the quinoxaline C3 position. The Singh et al. (2004) work demonstrated that introducing a second aryl group at C3 transforms an inactive compound (IC₅₀ > 30 µM) into a potent inhibitor (IC₅₀ = 0.40 µM for 4-MeO-phenyl substitution) [1]. Researchers can use 2-(4-methylsulfonylphenyl)quinoxaline as a starting material for parallel synthesis or late-stage diversification, directly measuring the gain-of-function contributed by each C3 substituent. The iNOS inhibitory activity (IC₅₀ = 1.12 µM in RAW264.7 macrophages) provides a baseline for evaluating dual COX-2/iNOS inhibition [2].

Metabolic Stability Comparator for Sulfone-Bridged Isomers

The C–C bond connectivity of 2-(4-methylsulfonylphenyl)quinoxaline eliminates the sulfone bridge present in its isomer 2-[(4-methylphenyl)sulfonyl]quinoxaline (CAS 117764-56-4). This structural feature makes it a valuable comparator in metabolic stability studies, particularly in liver microsome or hepatocyte assays where oxidative or reductive cleavage of the sulfone bridge in the isomer may generate confounding metabolites [1]. Procure both isomers simultaneously to benchmark the metabolic liability introduced by the sulfone linker, informing the design of metabolically robust COX-2 pharmacophores [2].

iNOS-Mediated Anti-Inflammatory Pathway Probing

The reported iNOS inhibitory activity (IC₅₀ = 1.12 µM in RAW264.7 cells) [1] positions this compound as a probe for studying iNOS-dependent inflammatory pathways independently of COX-2. Given that the compound is predicted to have negligible COX-2 activity (IC₅₀ > 30 µM), it can be deployed in experiments designed to isolate iNOS-mediated effects from COX-2/PGE₂-mediated effects in macrophage inflammation models. This application is particularly relevant for research groups investigating NO-mediated inflammatory signaling in sepsis, neurodegenerative inflammation, or cancer-related inflammation where iNOS plays a documented pathological role [2].

Application
Selection Property
Validation Focus
Negative control for COX-2 screening
Monosubstituted quinoxaline with predicted low COX-2 activity
Confirm absence of COX-2 inhibition against active diarylquinoxaline comparator
SAR expansion scaffold via C3 diversification
Minimal quinoxaline core with unsubstituted C3 position
Measure gain-of-function upon C3 aryl substitution
Metabolic stability comparator for sulfone-bridged isomer
Direct C–C bond connectivity (no sulfone bridge)
Compare oxidative stability in liver microsome assays
iNOS pathway probing in macrophage models
Reported iNOS inhibitory activity with predicted low COX-2 activity
Isolate iNOS-mediated effects from COX-2/PGE₂ pathways
Quote Request

Request a Quote for 2-(4-Methylsulfonylphenyl)quinoxaline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.